3-(4-methoxyphenyl)-6-(4-(trifluoromethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-(4-methoxyphenyl)-6-[[4-(trifluoromethyl)phenyl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H14F3N5O2/c1-29-15-8-6-14(7-9-15)27-17-16(24-25-27)18(28)26(11-23-17)10-12-2-4-13(5-3-12)19(20,21)22/h2-9,11H,10H2,1H3
• InChI Key: HZEQRATXWLXPSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC4=CC=C(C=C4)C(F)(F)F)N=N2
• Molecular Formula: C19H14F3N5O2
• Molecular Weight: 401.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a triazolopyrimidinone core, which is a type of heterocyclic compound. This core is substituted with a methoxyphenyl group and a trifluoromethylbenzyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the triazolopyrimidinone core, followed by the addition of the methoxyphenyl and trifluoromethylbenzyl groups. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The triazolopyrimidinone core would likely contribute to the rigidity of the molecule, while the methoxyphenyl and trifluoromethylbenzyl groups could potentially influence its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The presence of the methoxyphenyl and trifluoromethylbenzyl groups could potentially make it more reactive towards certain types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxyphenyl and trifluoromethylbenzyl groups could potentially influence its solubility, stability, and reactivity.

Scientific Research Applications

Energetic Materials

• This compound and its derivatives have garnered interest in the field of energetic materials due to their potential as explosives. Let’s explore some specific aspects:
  • Secondary Explosives : Compound 5 exhibits excellent insensitivity toward external stimuli (IS = 43 J) and a very good calculated detonation performance (Dv = 9408 m/s and P = 37.8 GPa). .
  • Heat-Resistant Explosives : The azo compound 10 has remarkable thermal stability (Td = 305 °C) and outperforms existing heat-resistant explosives with a calculated detonation velocity (Dv) of 9200 m/s and a pressure (P) of 34.8 GPa. .
  • Primary Explosives : Compounds 14, 17, and 19 are highly sensitive (IS ≤ 2 J) but exhibit excellent calculated detonation performance (Dv ≥ 8690 m/s and P ≥ 30.2 GPa). .

Anticancer Agents

• Researchers have designed derivatives of this compound (e.g., [1,2,4]triazolo[4,3-a]pyrazine derivatives) with 4-oxo-pyridazinone moieties. These derivatives were evaluated for their anticancer activity against three cell lines (A549, MCF-7, and HeLa) and c-Met kinase. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper safety measures should always be taken when handling it.

Future Directions

Future research on this compound could potentially focus on exploring its uses in various fields, such as medicine or materials science. Additionally, studies could also be conducted to further understand its properties and reactivity.